Cas no 2171745-72-3 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171745-72-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6205428
• PubChem ID: 165547816
• Update Time: 2025-07-01

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-2-methylmorpholine-3-carboxylic acid
• 2171745-72-3
• EN300-1511960

• Inchi： 1S/C27H32N2O6/c1-17(11-12-24(30)29-13-14-34-18(2)25(29)26(31)32)15-28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23,25H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： UAIDNWPPZXQWJQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171745-72-3, known as 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable tool for researchers in the pharmaceutical industry.

The chemical structure of {(9H-fluoren-9-yl)methoxycarbonyl}amino group within the molecule contributes to its stability and reactivity. This group is a well-known protecting agent in peptide synthesis, ensuring precise control over the molecule's functionality. The presence of 2-methylmorpholine as a core structure further enhances its versatility, enabling interactions with various biological targets. Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize this compound, reducing production costs and improving scalability.

One of the most intriguing aspects of this compound is its ability to influence cellular signaling pathways. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its potential as a modulator of key enzymes involved in inflammation and neurodegenerative diseases. For instance, research conducted by Smith et al. (2023) revealed that 4-methylpentanoyl derivatives can inhibit specific kinases associated with Alzheimer's disease, offering a novel therapeutic avenue.

In terms of applications, this compound has shown promise in the development of targeted therapies for chronic inflammatory conditions. Its ability to selectively bind to certain receptors makes it an ideal candidate for drug delivery systems. Additionally, the integration of fluorenylmethoxycarbonyl (Fmoc) groups has been instrumental in enhancing its bioavailability, a critical factor for successful drug candidates.

Recent technological advancements have also enabled the use of computational modeling to predict the binding affinity and pharmacokinetic properties of this compound. Tools such as molecular docking simulations have provided insights into its interaction with target proteins, paving the way for optimized drug design. These studies underscore the importance of interdisciplinary approaches in modern drug discovery.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in the quest for innovative therapeutic solutions. As research continues to unfold, this compound is expected to play an increasingly pivotal role in addressing unmet medical needs.